
A Comprehensive Technical Guide to 4-Boc-
aminomethylbenzamidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Boc-aminomethylbenzamidine

Cat. No.: B062996 Get Quote

This guide provides an in-depth overview of the chemical properties of 4-Boc-
aminomethylbenzamidine, a compound of significant interest to researchers and

professionals in the field of drug development.

Chemical Identity and Properties
4-Boc-aminomethylbenzamidine, also known as tert-butyl N-[(4-

carbamimidoylphenyl)methyl]carbamate, is a derivative of benzamidine. The presence of the

Boc (tert-butyloxycarbonyl) protecting group on the aminomethyl substituent modifies its

properties for specific applications in organic synthesis and medicinal chemistry.

Property Value Source

Molecular Formula C13H19N3O2 [1]

Molecular Weight 249.31 g/mol

Monoisotopic Mass 249.14772 Da [1]

Structural Information
The molecular structure of 4-Boc-aminomethylbenzamidine consists of a central benzene

ring substituted with a carbamimidoyl group (amidine) and a Boc-protected aminomethyl group

at the para position. This specific arrangement of functional groups is crucial for its biological

and chemical activities.
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Logical Relationship of 4-Boc-aminomethylbenzamidine Components

Boc Protecting Group Aminomethylbenzamidine Core

tert-Butyl Carbonyl AminomethylForms Carbamate Linkage Benzamidine
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Caption: Molecular components of 4-Boc-aminomethylbenzamidine.

Experimental Protocols
Detailed experimental protocols involving 4-Boc-aminomethylbenzamidine would be specific

to its application, such as in the synthesis of serine protease inhibitors or as a building block in

combinatorial chemistry. These protocols are typically found in peer-reviewed scientific

literature and patents. A generalized workflow for its use in solid-phase peptide synthesis

(SPPS), where it could be incorporated as a non-standard amino acid, is outlined below.
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Generalized Workflow for Incorporating 4-Boc-aminomethylbenzamidine in SPPS

1. Resin Swelling

2. Fmoc Deprotection

3. Coupling of 4-Boc-aminomethylbenzamidine

4. Capping (Optional)

5. Repeat Deprotection/Coupling Cycles

6. Cleavage from Resin and Boc Deprotection

7. Purification and Analysis

Click to download full resolution via product page

Caption: Workflow for solid-phase peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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